barium phosphinate

Specification

• CAS No.: 14871-79-5
• Molecular Formula: BaH2O4P2+2
• Molecular Weight: 265.29 g/mol
• IUPAC Name: barium(2+);phosphenous acid
• Standard InChI: InChI=1S/Ba.2HO2P/c;2*1-3-2/h;2*(H,1,2)/q+2
• Standard InChI Key: OWESJVSXFRLVFC-UHFFFAOYSA-N
• Canonical SMILES: OP=O.OP=O.[Ba+2]

Introduction

Chemical Properties and Structure

Barium phosphinate possesses specific chemical and physical properties that make it suitable for various industrial applications. The following table summarizes the key properties of this compound:

Property	Value
Linear Formula	Ba(H₂PO₂)₂
Molecular Weight	267.3 g/mol
Appearance	White to off-white powder or crystalline powder
Density	2.77 g/cm³
Solubility in Water	Soluble
Solubility in Alcohol	Insoluble
Crystal Structure	Orthorhombic
CAS Number	14871-79-5 (monohydrate form)

The compound features a barium cation (Ba²⁺) bonded to two phosphinate anions (H₂PO₂⁻). The structural arrangement contributes to its stability and effectiveness in various applications, particularly as a flame retardant.

The monohydrate form, Ba(H₂PO₂)₂·H₂O, has a molecular weight of 285.320 g/mol. When heated to approximately 110°C, the water of hydration is lost, forming the anhydrous compound.

Synthesis and Production

The production of barium phosphinate involves specific chemical processes and manufacturing techniques. Current industrial production methods focus on creating high-purity forms suitable for commercial applications.

Production Methods

Barium phosphinate can be synthesized through several methods, typically involving reactions between barium sources and phosphinic acid or its derivatives. Manufacturing plants employ specialized equipment and controlled conditions to ensure product quality and consistency.

The production process typically includes the following stages:

• Raw material preparation

• Reaction under controlled conditions

• Filtration and purification

• Drying and milling

• Quality control testing

• Packaging and storage

Production Economics

The economics of barium phosphinate production are influenced by several factors, including raw material costs, energy consumption, labor requirements, and capital expenditures for plant setup.

A typical manufacturing plant requires significant investment in equipment, infrastructure, and environmental controls. Operating costs include raw materials, utilities, labor, and maintenance expenses. The return on investment is determined by market demand, selling prices, and production efficiency.

Applications of Barium Phosphinate

Barium phosphinate finds applications in various industries due to its unique properties and effectiveness in specific processes.

Flame Retardant Applications

The most significant application of barium phosphinate is as a flame retardant additive, particularly in polymer-based materials. Its effectiveness stems from its ability to inhibit combustion processes through multiple mechanisms:

• It delays ignition and reduces flame spread

• It minimizes smoke generation during combustion

• It enhances char formation, creating a protective barrier

• It releases non-toxic flame-inhibiting substances when heated

Barium phosphinate is particularly effective in polyamide molding compositions, where it provides excellent flame retardancy while maintaining the mechanical properties of the base material. Research has shown that it is especially useful in semi-aromatic polyamide formulations used in various industrial and consumer applications.

The use of barium phosphinate as a flame retardant offers several advantages:

• It is halogen-free, aligning with environmental regulations

• It provides effective flame retardancy at relatively low concentrations

• It demonstrates good thermal stability

• It helps in preventing corrosion in processing equipment

Nickel-Plating Applications

Barium phosphinate serves as an important additive in the nickel-plating process, where it enhances the quality and performance of the plated nickel layer. When added to nickel-plating baths, it contributes to:

• Improved brightness of the nickel coating

• Enhanced hardness and durability

• Increased corrosion resistance

• Better adhesion to the substrate material

These improvements make nickel-plated components more suitable for demanding applications in automotive, electronics, and industrial equipment manufacturing.

Chemical Intermediate Applications

Barium phosphinate functions as a valuable starting material or intermediate in the synthesis of various phosphorus-containing compounds. Its reactivity makes it useful for producing specialty chemicals with applications in diverse fields.

The anhydrous form is particularly useful in applications where moisture sensitivity is a concern, ensuring stability and effectiveness in environments where water could cause degradation or unwanted reactions.

Market Analysis and Trends

The market for barium phosphinate is influenced by several key drivers and trends that highlight its importance in modern industrial applications.

Market Drivers

Several factors contribute to the growing demand for barium phosphinate:

• Increasing awareness of fire hazards across various industries has led to stricter fire safety regulations, boosting demand for effective flame retardant solutions like barium phosphinate.

• Growing emphasis on environmentally friendly and non-toxic flame retardants aligns with barium phosphinate's properties, as it offers reduced environmental impact compared to some traditional flame retardants.

• Expanding construction and automotive sectors require materials with improved fire-resistant properties to meet safety standards and regulations.

• Innovations in material science and the development of new flame-retardant formulations continue to create opportunities for barium phosphinate applications.

Market Trends and Future Outlook

The market for barium phosphinate is expected to grow steadily due to:

• Increasing adoption in emerging economies as they implement stricter fire safety regulations.

• Growing demand for halogen-free flame retardants in response to environmental concerns and regulations.

• Expanding applications in electronics and electrical equipment, driven by miniaturization and higher operating temperatures.

• Ongoing research to enhance the performance and cost-effectiveness of barium phosphinate-based flame retardants.

The market is poised for growth due to increasing safety concerns, sustainability requirements, and ongoing advancements in flame retardant technologies.

Research Findings and Innovations

Research in barium phosphinate applications has led to several innovations, particularly in the field of flame-retardant polymer compositions.

Polyamide Formulations

Recent patent literature describes innovative formulations of flame-protected, partially aromatic polyamide molding compounds containing barium phosphinate. These formulations achieve excellent flame retardancy while maintaining good mechanical properties and processing characteristics.

The research findings indicate that barium phosphinate-based flame retardants are particularly effective in semi-crystalline semi-aromatic polyamide compositions. When properly formulated, these materials can meet stringent flame retardancy standards while offering good thermal stability and mechanical performance.

Synergistic Effects

Safety Aspect	Information
Signal Word	Danger
Hazard Statements	H341-H361-H372-H332-H302-H335-H411
Hazard Codes	Xn
Precautionary Statements	P260-P301+P310-P302+P350-P261-P405-P501
Risk Codes	R20/22-R37-R48/23-R51/53-R63-R68
Safety Statements	S36/37-S38-S45-S61
Transport Information	UN 1564 6.1/PG III

The compound requires appropriate personal protective equipment during handling and specific storage conditions to maintain safety.